Cas no 2395007-77-7 (RSV/IAV-IN-1)

• Product Name: RSV/IAV-IN-1
• CAS No: 2395007-77-7
• MF: C₁₈H₁₇ClN₂O₂S
• MW: 360.857782125473
• CID: 5146819
• Update Time: 2025-06-15

RSV/IAV-IN-1 Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(7-chloro-1H-indol-3-yl)thio]-N-(2-ethoxyphenyl)-
• RSV/IAV-IN-1

• Inchi： 1S/C18H17ClN2O2S/c1-2-23-15-9-4-3-8-14(15)21-17(22)11-24-16-10-20-18-12(16)6-5-7-13(18)19/h3-10,20H,2,11H2,1H3,(H,21,22)
• InChI Key： CMSIMEXKBOJMND-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1C2=C(NC=1)C(Cl)=CC=C2

Additional information on RSV/IAV-IN-1

Research Brief on RSV/IAV-IN-1 (CAS: 2395007-77-7): A Dual-Target Inhibitor for Respiratory Syncytial Virus and Influenza A Virus

Recent advancements in antiviral drug discovery have highlighted the potential of RSV/IAV-IN-1 (CAS: 2395007-77-7), a novel small-molecule inhibitor targeting both Respiratory Syncytial Virus (RSV) and Influenza A Virus (IAV). This compound has emerged as a promising candidate due to its dual inhibitory activity, addressing a critical unmet need in the treatment of respiratory viral infections. The molecular structure of RSV/IAV-IN-1, characterized by its unique chemical scaffold, enables it to interfere with viral replication through distinct mechanisms, making it a versatile therapeutic option.

Studies have demonstrated that RSV/IAV-IN-1 exhibits potent inhibitory effects against RSV by targeting the viral fusion (F) protein, thereby preventing viral entry into host cells. Concurrently, its activity against IAV is mediated through the inhibition of the viral RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. This dual mechanism of action not only enhances its antiviral efficacy but also reduces the likelihood of resistance development, a significant challenge in antiviral therapy. Preclinical data indicate that RSV/IAV-IN-1 achieves nanomolar-range IC50 values against both viruses, with favorable pharmacokinetic profiles in animal models.

In vitro and in vivo studies have further elucidated the safety and tolerability of RSV/IAV-IN-1. Toxicity assessments in human cell lines and animal models revealed minimal cytotoxicity at therapeutic concentrations, suggesting a wide therapeutic window. Additionally, the compound demonstrated good oral bioavailability and tissue distribution, particularly in the respiratory tract, which is critical for its intended use. These findings underscore its potential as a lead compound for further clinical development.

The development of RSV/IAV-IN-1 aligns with the growing demand for broad-spectrum antiviral agents, especially in light of the increasing prevalence of co-infections involving RSV and IAV. Its ability to target multiple viruses simultaneously could streamline treatment regimens and improve patient outcomes. Future research directions include optimizing the compound's formulation for enhanced delivery and conducting phase I clinical trials to evaluate its safety and efficacy in humans. The promising preclinical data position RSV/IAV-IN-1 as a frontrunner in the next generation of antiviral therapeutics.

In conclusion, RSV/IAV-IN-1 (CAS: 2395007-77-7) represents a significant breakthrough in antiviral drug discovery, offering a dual-target approach to combat RSV and IAV infections. Its robust preclinical performance, coupled with its favorable safety profile, highlights its potential to address a critical gap in respiratory antiviral therapy. Continued research and development efforts will be essential to translate these findings into clinical applications, ultimately benefiting patients worldwide.